Cas no 23425-29-8 (Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI))
23425-29-8 structure
Product Name:Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI)
CAS No:23425-29-8
MF:C26H20FeN6O2
MW:504.321005821228
CID:252045
PubChem ID:71775474
Update Time:2025-04-19
Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI)
- DICYANOBIS(1 10-PHENANTHROLINE)IRON(II) DIHYDRATE
- DICYANO-BIS-(1,10-PHENANTHROLINE) IRON(II) DIHYDRATE
- FERROCYPHEN
- Perrocyphen
- Dicyano-bis-(1,10-phenanthroline)iron(ii)dihydrate
- 23425-29-8
-
- Inchi: 1S/2C12H8N2.2CN.Fe.2H2O/c2*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;2*1-2;;;/h2*1-8H;;;;2*1H2/q;;2*-1;+2;;
- InChI Key: WMZRMSVSLVFVFA-UHFFFAOYSA-N
- SMILES: [Fe+2].O.O.N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12.N#[C-].N#[C-]
Computed Properties
- Exact Mass: 504.10000
- Monoisotopic Mass: 504.099709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 117.60000
- LogP: 5.46846
Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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